Cas no 1043424-76-5 (3-(4-Amino-3-nitrophenoxy)-1,2-Benzenediamine)

• Product Name: 3-(4-Amino-3-nitrophenoxy)-1,2-Benzenediamine
• CAS No: 1043424-76-5
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 2110865
• Update Time: 2023-08-04

3-(4-Amino-3-nitrophenoxy)-1,2-Benzenediamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-nitrophenoxy)-1,2-Benzenediamine
• 3-(4-Amino-3-nitrophenoxy)-1,2-Benzenediamine

• Inchi： 1S/C12H12N4O3/c13-8-5-4-7(6-10(8)16(17)18)19-11-3-1-2-9(14)12(11)15/h1-6H,13-15H2
• InChI Key： VYPNIDDPTYSYLF-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=C1)[N+](=O)[O-])N)C1C=CC=C(C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.1
• Topological Polar Surface Area: 133